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Compound of Interest

Neopentyl 4-
Compound Name:
bromobenzenesulfonate

Cat. No.: B173541

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility characteristics of Neopentyl 4-
bromobenzenesulfonate in common organic solvents. Due to the limited availability of precise
guantitative solubility data in publicly accessible literature, this document focuses on qualitative
solubility assessments derived from experimental procedures for its synthesis and purification.
Additionally, a comprehensive experimental protocol for its synthesis is provided, along with a
workflow diagram to visually represent the process.

Core Compound Properties

Neopentyl 4-bromobenzenesulfonate is an organic compound with the following key
identifiers:

IUPAC Name: 2,2-dimethylpropyl 4-bromobenzenesulfonate[1]

Molecular Formula: C11H1sBrOsS[1]

Molecular Weight: 307.21 g/mol [1][2]

CAS Number: 14248-15-8[1][2]

Solubility Profile
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Quantitative solubility data for Neopentyl 4-bromobenzenesulfonate is not readily available in
scientific literature. However, a qualitative understanding of its solubility can be inferred from
the solvents used in its synthesis and purification processes. The compound's structure,
featuring a polar sulfonate ester group and a nonpolar neopentyl and bromophenyl group,
suggests it will be soluble in a range of organic solvents.

The following table summarizes the qualitative solubility based on documented laboratory
procedures.
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Solvent . Rationale from
o Solvent Solubility .
Classification Experimental Use
Used as a solvent in
Polar Aprotic Pyridine Soluble the synthesis reaction.
[2]
Used as the extraction
Ethyl Acetate Soluble
solvent.[2]
Used as a component
) of the mobile phase in
Dichloromethane
Soluble flash column
(CHz2CI2)

chromatography for

purification.[2]

Used as a component
of the mobile phase in
flash column

Sparingly Soluble / chromatography,

Nonpolar Hexanes .

Insoluble suggesting lower
solubility to allow for
separation on silica
gel.[2]

Used as a quenching
and washing agent,
Saturated Aqueous indicating the
Aqueous Insoluble

Sodium Bicarbonate

compound is not
soluble in aqueous

basic solutions.[2]

0.05 N Agqueous

Used as a washing

agent, indicating the

) ) Insoluble compound is not
Hydrochloric Acid _
soluble in aqueous
acidic solutions.[2]
Brine (Saturated Insoluble Used as a washing

Aqueous NacCl)

agent, indicating
insolubility in high
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ionic strength

agueous solutions.[2]

Experimental Protocol: Synthesis of Neopentyl 4-
bromobenzenesulfonate

The following protocol for the synthesis of Neopentyl 4-bromobenzenesulfonate is based on
a procedure detailed in patent literature.[2]

Materials:

4-bromobenzenesulfonyl chloride (2.20 g, 8.61 mmol)
¢ Neopentyl alcohol (1.39 mL, 12.91 mmol)

e Pyridine (30 mL)

o Saturated aqueous sodium bicarbonate

e 0.05 N aqueous hydrochloric acid

e Brine

o Ethyl acetate

e Sodium sulfate

 Silica gel for flash chromatography

¢ Dichloromethane (CH2Cl2)

Hexanes

Procedure:

» To a round bottom flask, add 4-bromobenzenesulfonyl! chloride (2.20 g, 8.61 mmol) and
pyridine (30 mL).
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o With stirring at ambient temperature, add neopentyl alcohol (1.39 mL, 12.91 mmol).
« Stir the reaction mixture overnight at ambient temperature.

e Quench the reaction by adding saturated aqueous sodium bicarbonate.

o Extract the product with ethyl acetate.

« Combine the organic extracts and wash sequentially with saturated aqueous sodium
bicarbonate, 0.05 N agueous hydrochloric acid, and brine.

e Dry the organic layer over sodium sulfate.
» Concentrate the solution in vacuo to obtain the crude product.

 Purify the resulting material using flash column chromatography on silica gel, eluting with a
gradient of 30% to 50% dichloromethane in hexanes.

e This procedure yields 2.24 g (85%) of Neopentyl 4-bromobenzenesulfonate.[2]

Workflow and Process Visualization

The following diagram illustrates the key stages in the synthesis and purification of Neopentyl
4-bromobenzenesulfonate.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Neopentyl 4-bromobenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Neopentyl 4-bromobenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173541#solubility-of-neopentyl-4-
bromobenzenesulfonate-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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